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The following table summarizes the half-maximal inhibitory concentration (ICso) of Clemastanin B from a

2013 study. The values indicate the concentration required to inhibit 50% of viral activity in vitro, with lower

values representing greater potency [1].

Virus Type Subtype/Strain ICs0 (Mg/mL) ICs0 (pM) *
Human Influenza A A/PR/8/34 (H1N1) 0.26 0.38
Human Influenza A A/FM/1/47 (HIN1) 0.087 0.13
Human Influenza A Swine-origin (HIN1) 0.11 0.16
Human Influenza A A/Aichi/2/68 (H3N2) 0.72 1.05
Human Influenza B B/Guangzhou/GIRD/08/09 0.28 0.41
Avian Influenza A H6N2 0.72 1.05
Avian Influenza A H7N3 0.65 0.95
Avian Influenza A HION2 0.18 0.26

Note: Molecular weight of Clemastanin B is 684.68 g/mol [2]. uM values were calculated from pug/mL data

in the source material [1].
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Experimental Methodology

The ICso values in the table above were determined using the following experimental protocols [1].

e Cell Line: Madin-Darby Canine Kidney (MDCK) cells.
e Cytotoxicity Assay: Cell viability was measured using an MTT assay. MDCK cells were treated with
various concentrations of Clemastanin B to ensure the antiviral effects were not due to cell death.
¢ Antiviral Activity Assay (Plaque Reduction Assay):
o MDCK cell monolayers were infected with 100 plaque-forming units (PFU) of different influenza
virus strains.
o The infected cells were then overlaid with culture medium containing serial dilutions of
Clemastanin B.
o After a set incubation period, the viral plaques were counted.
o The ICso value was calculated as the concentration of Clemastanin B that reduced the plaque
count by 50% compared to the virus-only control.

Understanding ICso and Its Context in Antiviral
Research

For a professional audience, these data points are more meaningful when placed in a broader methodological

and comparative context.

¢ ICso as a Key Metric: The ICso is a crucial parameter for evaluating the potency of an inhibitory
compound in drug discovery [3]. It represents the concentration at which a substance achieves half of
its maximal inhibitory effect. In antiviral research, a lower ICso indicates greater potency against the
target virus.

¢ Mechanism of Action: The same study proposed Clemastanin B's antiviral mechanism. It was
found to block virus attachment to host cells and inhibit viral replication by targeting early stages
such as viral endocytosis, uncoating, or nuclear export of the viral ribonucleoprotein (RNP) complex
[1]. The diagram below illustrates this proposed mechanism.
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o Data Limitations and Research Gaps: When interpreting this data, please consider:

o Lack of Direct Comparison: The search results do not contain ICso data for Clemastanin B
compared to standard-of-care neuraminidase inhibitors (e.g., Oseltamivir) or other alternatives,
making a comprehensive "comparison guide" difficult.

o Single Source: The quantitative ICso values all originate from one publication [1]. Independent
validation from other research groups would strengthen the evidence.

o Assay Considerations: The ICso value can be influenced by assay conditions, such as cell
line, incubation time, and the specific viral strain used [3]. Newer methods that measure drug-
induced growth rate inhibition (GR metrics) are being developed for more robust evaluation,
though these have not yet been applied to Clemastanin B in the available literature [4].
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I Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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